Cas no 1697305-48-8 (Tert-butyl N-[(4-pyrazol-1-ylphenyl)methylamino]carbamate)

• Product Name: Tert-butyl N-[(4-pyrazol-1-ylphenyl)methylamino]carbamate
• CAS No: 1697305-48-8
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• MDL: MFCD24873262
• CID: 2156205
• Update Time: 2025-05-20

Tert-butyl N-[(4-pyrazol-1-ylphenyl)methylamino]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(4-(1h-pyrazol-1-yl)benzyl)hydrazinecarboxylate
• Tert-butyl N-[(4-pyrazol-1-ylphenyl)methylamino]carbamate

• MDL： MFCD24873262
• Inchi： 1S/C15H20N4O2/c1-15(2,3)21-14(20)18-16-11-12-5-7-13(8-6-12)19-10-4-9-17-19/h4-10,16H,11H2,1-3H3,(H,18,20)
• InChI Key： RYJXLXCZYAZQCO-UHFFFAOYSA-N
• SMILES： O(C(NNCC1C=CC(=CC=1)N1C=CC=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 335
• Topological Polar Surface Area: 68.2

Additional information on Tert-butyl N-[(4-pyrazol-1-ylphenyl)methylamino]carbamate

Comprehensive Overview of Tert-butyl N-[(4-pyrazol-1-ylphenyl)methylamino]carbamate (CAS No. 1697305-48-8)

Tert-butyl N-[(4-pyrazol-1-ylphenyl)methylamino]carbamate (CAS No. 1697305-48-8) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole ring and a carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound’s CAS No. 1697305-48-8 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key trends in 2024 is the demand for high-purity intermediates like Tert-butyl N-[(4-pyrazol-1-ylphenyl)methylamino]carbamate, driven by advancements in precision medicine and green chemistry. Users often inquire about its solubility, stability, and synthetic routes, highlighting the need for detailed technical data.

From a structural perspective, the pyrazole moiety in Tert-butyl N-[(4-pyrazol-1-ylphenyl)methylamino]carbamate is notable for its heterocyclic properties, which are pivotal in designing kinase inhibitors and anti-inflammatory agents. The carbamate group further enhances its utility as a protecting group in peptide synthesis, a topic gaining traction in bioconjugation studies. Recent publications have explored its role in covalent drug design, aligning with the industry’s shift toward targeted therapies.

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Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying the purity and identity of CAS No. 1697305-48-8. The compound’s thermal stability and compatibility with common solvents are also frequently discussed, as these factors influence its handling and storage. With the rise of AI-driven drug discovery, computational studies on its molecular docking potential have further amplified interest.

In summary, Tert-butyl N-[(4-pyrazol-1-ylphenyl)methylamino]carbamate represents a versatile building block in modern chemistry. Its integration into high-throughput screening pipelines and catalysis research exemplifies its multidisciplinary appeal. By addressing user-centric queries and leveraging SEO-friendly terminology, this overview aims to bridge the gap between technical expertise and accessible knowledge.